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  4. 6'-Amino-6-methoxy-3',9,11,11-tetramethyl-2-oxospiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile
6'-Amino-6-methoxy-3',9,11,11-tetramethyl-2-oxospiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile 6'-Amino-6-methoxy-3',9,11,11-tetramethyl-2-oxospiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile
Brand Name: Vulcanchem
CAS No.: 669748-96-3
VCID: VC0356285
InChI: InChI=1S/C22H21N5O3/c1-10-8-21(3,4)27-17-13(10)6-12(29-5)7-14(17)22(20(27)28)15(9-23)18(24)30-19-16(22)11(2)25-26-19/h6-8H,24H2,1-5H3,(H,25,26)
SMILES: CC1=CC(N2C3=C1C=C(C=C3C4(C2=O)C(=C(OC5=NNC(=C45)C)N)C#N)OC)(C)C
Molecular Formula: C22H21N5O3
Molecular Weight: 403.4g/mol

6'-Amino-6-methoxy-3',9,11,11-tetramethyl-2-oxospiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile

CAS No.: 669748-96-3

Main Products

VCID: VC0356285

Molecular Formula: C22H21N5O3

Molecular Weight: 403.4g/mol

6'-Amino-6-methoxy-3',9,11,11-tetramethyl-2-oxospiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile - 669748-96-3

CAS No. 669748-96-3
Product Name 6'-Amino-6-methoxy-3',9,11,11-tetramethyl-2-oxospiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile
Molecular Formula C22H21N5O3
Molecular Weight 403.4g/mol
IUPAC Name 6'-amino-6-methoxy-3',9,11,11-tetramethyl-2-oxospiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile
Standard InChI InChI=1S/C22H21N5O3/c1-10-8-21(3,4)27-17-13(10)6-12(29-5)7-14(17)22(20(27)28)15(9-23)18(24)30-19-16(22)11(2)25-26-19/h6-8H,24H2,1-5H3,(H,25,26)
Standard InChIKey ZQXMBXISIPOJDM-UHFFFAOYSA-N
SMILES CC1=CC(N2C3=C1C=C(C=C3C4(C2=O)C(=C(OC5=NNC(=C45)C)N)C#N)OC)(C)C
Canonical SMILES CC1=CC(N2C3=C1C=C(C=C3C4(C2=O)C(=C(OC5=NNC(=C45)C)N)C#N)OC)(C)C
PubChem Compound 2953050
Last Modified Nov 11 2021
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